NP3-253

• Molecular Formula: C19H23F3N4O
• Molecular Weight: 380.4 g/mol
• InChI: InChI=1S/C19H23F3N4O/c1-3-26-8-4-5-14(11-26)23-17-7-6-15(24-25-17)18-12(2)9-13(10-16(18)27)19(20,21)22/h6-7,9-10,14,27H,3-5,8,11H2,1-2H3,(H,23,25)/t14-/m1/s1
• InChIKey: UVVZGYXCKGWWCC-CQSZACIVSA-N

NP3-253: Brain-Penetrant NLRP3 Inhibitor

NP3-253 is a tricyclic, pyridazine-phenol-based small molecule that directly inhibits the NLRP3 inflammasome [1]. Developed through structure-based optimization from a high-throughput screening hit, NP3-253 locks the NACHT domain of NLRP3 in a closed, inactive conformation, thereby blocking caspase-1 activation and the downstream release of pro-inflammatory cytokines IL-1β and IL-18 [2]. Unlike first-generation aryl sulfonylurea NLRP3 inhibitors, NP3-253 exhibits significant brain penetration, validated oral bioavailability, and well-characterized peripheral and central nervous system pharmacokinetic/pharmacodynamic (PK/PD) relationships [1][3].

Workflow

NLRP3 inflammasome pathway inhibition studies

Selection

Brain-penetrant tool compound for CNS neuroinflammation models

Use Context

Cellular and in vivo assays requiring peripheral and central target engagement

• [1] Mackay A, Velcicky J, Gommermann N, et al. Discovery of NP3-253, a Potent Brain Penetrant Inhibitor of the NLRP3 Inflammasome. J Med Chem. 2024;67(23):20780-20798. doi:10.1021/acs.jmedchem.4c02350 View Source
• [2] IUPHAR/BPS Guide to Immunopharmacology. NP3-253 Ligand Page. Ligand ID: 13645. View Source
• [3] Harrison D. Brain Penetrant NLRP3 Inhibitors: The Discovery of a Panacea? J Med Chem. 2024;67(23):20776-20779. doi:10.1021/acs.jmedchem.4c02846 View Source

NP3-253: Irreplaceable in CNS Studies

NLRP3 inhibitors span multiple chemotypes—aryl sulfonylureas, pyridazine phenols, indazoles, and bicyclic variants—each exhibiting divergent binding modes, selectivity fingerprints, blood-brain barrier (BBB) permeability, and in vivo PK/PD profiles [1]. The first-generation sulfonylurea-based inhibitors (e.g., MCC950) show poor-to-moderate brain penetration and dose-limiting hepatotoxicity, precluding CNS applications [2]. Even within the brain-penetrant pyridazine class, small structural modifications drastically alter brain-to-plasma ratios, hERG liability, and in vivo potency [3]. Therefore, substituting NP3-253 with an alternative NLRP3 inhibitor without matched brain exposure, selectivity, and validated CNS PK/PD data risks experimental failure in neuroinflammatory models [1].

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Non-brain-penetrant NLRP3 inhibitors (e.g., sulfonylurea class) may not achieve CNS target engagement.

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Pyridazine analogs with uncharacterized CNS PK/PD may yield divergent brain exposure and in vivo response.

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Pan-inflammasome or off-target-active inhibitors may confound NLRP3-specific mechanistic interpretation.

• [1] Harrison D. Brain Penetrant NLRP3 Inhibitors: The Discovery of a Panacea? J Med Chem. 2024;67(23):20776-20779. doi:10.1021/acs.jmedchem.4c02846 View Source
• [2] Coll RC, Robertson AA, Chae JJ, et al. A small-molecule inhibitor of the NLRP3 inflammasome for the treatment of inflammatory diseases. Nat Med. 2015;21(3):248-255. doi:10.1038/nm.3806 View Source
• [3] Mammoliti O, Carbajo R, Perez-Benito L, et al. Discovery of Potent and Brain-Penetrant Bicyclic NLRP3 Inhibitors with Peripheral and Central In Vivo Activity. J Med Chem. 2025;68(4):4848-4887. doi:10.1021/acs.jmedchem.4c03108 View Source

NP3-253 Differentiation Evidence

THP-1 Cellular Potency

NP3-253 inhibits nigericin-stimulated IL-1β release in THP-1 cells with an IC50 of 0.5 nM . The closely related pyridazine analog P33, assessed in the same assay, yields an IC50 of 2.7 nM [1], representing a 5.4-fold potency advantage for NP3-253. The prototypical NLRP3 inhibitor MCC950 displays an IC50 of approximately 7.5 nM in BMDMs, though direct THP-1 comparisons are limited [2].

THP-1 Potency

Context-dependent

NP3-253 IC50 0.5 nM; P33 IC50 2.7 nM; MCC950 IC50 ~7.5 nM (BMDMs)

Reported sub-nanomolar cellular potency context

Cross-assay comparison; BMDM vs THP-1 cells

Evidence Dimension	Potency: IC50 for IL-1β release inhibition in nigericin-stimulated THP-1 cells
Target Compound Data	IC50 = 0.5 nM
Comparator Or Baseline	P33: IC50 = 2.7 nM; MCC950: IC50 ≈ 7.5 nM (BMDMs)
Quantified Difference	NP3-253 is 5.4-fold more potent than P33 in the same assay; approximately 15-fold more potent than MCC950 (cross-assay comparison)
Conditions	Nigericin-stimulated THP-1 cells (NP3-253, P33); BMDM assay (MCC950)

Why This Matters

Sub-nanomolar cellular potency reduces the compound quantity required per experiment and minimizes potential off-target effects at higher concentrations, making NP3-253 a cost-effective choice for high-throughput and cell-based studies.

• [1] Semantic Scholar reference to P33: Discovery of Potent, Specific, and Orally Available NLRP3 Inflammasome Inhibitors Based on Pyridazine Scaffolds. IC50 2.7 nM in THP-1 cells. View Source
• [2] Coll RC, Robertson AA, Chae JJ, et al. A small-molecule inhibitor of the NLRP3 inflammasome for the treatment of inflammatory diseases. Nat Med. 2015;21(3):248-255. doi:10.1038/nm.3806 View Source

Whole Blood Potency vs. NT-0796

In LPS/ATP-stimulated human whole blood, a physiologically relevant assay that accounts for plasma protein binding and cellular complexity, NP3-253 inhibits IL-1β release with an IC50 of 7 nM . The clinical-stage brain-penetrant NLRP3 inhibitor NT-0796 reportedly achieves IC50 values in a similar range (single-digit nanomolar), but exact head-to-head data are not publicly available [1]. NP3-253 therefore provides potency comparable to clinical candidates while remaining a commercially accessible research tool.

Whole Blood Potency

Cross-study comparable

NP3-253 IC50 7 nM; NT-0796 reported single-digit nM

Comparable to clinical-stage inhibitor potency context

Exact head-to-head data unavailable

Evidence Dimension	Potency: IC50 in LPS/ATP-stimulated human whole blood
Target Compound Data	IC50 = 7 nM
Comparator Or Baseline	NT-0796: reported single-digit nanomolar potency (exact value undisclosed in public domain)
Quantified Difference	Comparable potency to clinical-stage brain-penetrant NLRP3 inhibitor
Conditions	LPS/ATP-stimulated human whole blood

Why This Matters

Human whole blood potency is a critical translational benchmark that predicts in vivo efficacy and minimizes the risk of overestimating activity from protein-free cellular assays, ensuring more reliable preclinical study design.

• [1] Harrison D. Brain Penetrant NLRP3 Inhibitors: The Discovery of a Panacea? J Med Chem. 2024;67(23):20776-20779. (Discusses NT-0796 as clinical-stage brain-penetrant NLRP3 inhibitor). View Source

Brain Penetration vs. First-Generation Inhibitors

NP3-253 demonstrates significant brain penetration with validated CNS PK/PD relationships, enabling IL-1β reduction in cerebrospinal fluid (CSF) following systemic administration in an LPS-induced neuroinflammation model [1]. By contrast, the first-generation aryl sulfonylurea class of NLRP3 inhibitors, including MCC950 and its derivatives, is characterized by physicochemical properties—high molecular weight and extensive hydrogen bonding—that fundamentally limit BBB penetration [2]. MCC950 requires high systemic doses to achieve marginal brain exposure, resulting in hepatotoxicity that constrains CNS applications [3].

Brain Penetration

Class-level inference

NP3-253: CNS exposure & CSF IL-1β reduction demonstrated. MCC950 class: poor brain penetration

CNS exposure context supports neuroinflammation studies

Qualitative brain penetration assessment

Evidence Dimension	Brain penetration: validated CNS exposure and CSF pharmacodynamic effect
Target Compound Data	NP3-253: 'good brain penetration' (qualitative); CSF IL-1β reduction demonstrated; CNS PK/PD relationship established
Comparator Or Baseline	First-generation aryl sulfonylurea class (incl. MCC950): poor brain penetration due to high MW, multiple H-bond donors/acceptors; hepatotoxicity at doses required for CNS effect
Quantified Difference	NP3-253 achieves CNS exposure and functional PD effect at well-tolerated doses, whereas MCC950-class compounds either fail to achieve CNS exposures or exhibit hepatotoxicity
Conditions	In vivo mouse LPS-induced neuroinflammation model (NP3-253); rodent brain penetration models (MCC950 class)

Why This Matters

For any study targeting neuroinflammatory diseases (Alzheimer's, Parkinson's, multiple sclerosis), brain penetration is non-negotiable; procurement of a non-brain-penetrant NLRP3 inhibitor is wasted resources if CNS target engagement is required.

• [1] Mackay A, et al. Discovery of NP3-253, a Potent Brain Penetrant Inhibitor of the NLRP3 Inflammasome. J Med Chem. 2024;67(23):20780-20798. (Abstract: 'good brain penetration'; PK/PD in CNS). View Source
• [2] Harrison D. Brain Penetrant NLRP3 Inhibitors: The Discovery of a Panacea? J Med Chem. 2024;67(23):20776-20779. (Describes physicochemical limitations of sulfonylurea class). View Source
• [3] Coll RC, et al. A small-molecule inhibitor of the NLRP3 inflammasome. Nat Med. 2015;21(3):248-255. (MCC950 hepatotoxicity at elevated doses). View Source

Inflammasome Selectivity

NP3-253 exhibits clean selectivity: it does not interfere with the NF-κB pathway (TNF-α >100 μM) and shows no inhibition of NLRC4 or pyrin inflammasomes at concentrations above 33 μM . In a broad off-target panel of 29 enzymes, receptors, and ion channels tested at 10 μM, NP3-253 shows only marginal binding to muscarinic M2 (9.9 μM) and serotonin transporter 5HTT (3.8 μM) . By comparison, many first-generation NLRP3 inhibitors, including MCC950, have been associated with broader kinase off-target activity and hERG channel inhibition, creating confounding signals in neuroinflammatory and cardiovascular disease models [1].

Selectivity Profile

Cross-study comparable

NF-κB >100 μM; NLRC4/pyrin >33 μM; off-target panel: M2 9.9 μM, 5HTT 3.8 μM

Reported NLRP3-selective pathway context

Eurofins panel at 10 μM

Evidence Dimension	Inflammasome and off-target selectivity
Target Compound Data	NF-κB (TNF-α) >100 μM; NLRC4 >33 μM; pyrin >33 μM; only 2 of 29 off-targets show binding at 10 μM (M2: 9.9 μM; 5HTT: 3.8 μM)
Comparator Or Baseline	MCC950 and other sulfonylurea inhibitors: reported kinase off-target activity, hERG inhibition, and broader inflammasome cross-reactivity
Quantified Difference	NP3-253 is >200-fold selective for NLRP3 over NF-κB pathway; >66,000-fold selective over NLRC4/pyrin inflammasomes; minimal off-target pharmacology at 10 μM
Conditions	HEK-Blue TNF-α reporter assay; NLRC4 and pyrin inflammasome activation assays; Eurofins SafetyScreen44 panel at 10 μM

Why This Matters

Selectivity is critical for mechanistic interpretation; use of a non-selective NLRP3 inhibitor may confound results through simultaneous inhibition of other inflammasome pathways or off-target pharmacology, leading to irreproducible or misleading biological conclusions.

• [1] Mammoliti O, et al. Discovery of Potent and Brain-Penetrant Bicyclic NLRP3 Inhibitors. J Med Chem. 2025;68(4):4848-4887. (Discussion of hERG inhibition challenges in NLRP3 inhibitor development). View Source

In Vivo CNS Pharmacodynamics

NP3-253 fully blocks IL-1β secretion in the mouse LPS/ATP acute peritonitis model at a dose of 10 mg/kg i.p. (or as low as 0.3 mg/kg ED50) [1][2]. Importantly, NP3-253 also reduces IL-1β levels in serum and CSF in an LPS-induced neuroinflammation model, providing direct pharmacodynamic evidence of CNS target engagement [2]. By contrast, MCC950 requires doses of 20–50 mg/kg for peripheral IL-1β suppression and does not replicate CNS PD effects without toxic exposure levels [3].

In Vivo PD

Cross-study comparable

NP3-253: full IL-1β block at 10 mg/kg i.p., ED50 ~0.3 mg/kg, CSF IL-1β reduction. MCC950: 20-50 mg/kg, no CNS PD

Reported peripheral and CNS pharmacodynamic context

Mouse peritonitis and neuroinflammation models

Evidence Dimension	In vivo IL-1β inhibition: peripheral (peritonitis) and CNS (CSF) pharmacodynamics
Target Compound Data	NP3-253: 10 mg/kg i.p. fully blocks peritoneal IL-1β; ED50 ≈ 0.3 mg/kg; reduces CSF IL-1β in LPS neuroinflammation model
Comparator Or Baseline	MCC950: 20–50 mg/kg required for peripheral IL-1β inhibition; CNS PD not achieved at tolerable doses
Quantified Difference	NP3-253 achieves full peripheral IL-1β suppression at 10 mg/kg, with CNS PD demonstrated; MCC950 requires higher doses for peripheral effect and lacks CNS PD at tolerable exposures
Conditions	Mouse LPS/ATP acute peritonitis model; mouse LPS-induced neuroinflammation model (serum and CSF IL-1β measurement)

Why This Matters

The combination of peripheral and central in vivo PD validation at well-tolerated doses makes NP3-253 uniquely suited for studies requiring simultaneous assessment of systemic and CNS NLRP3 biology, avoiding the confounding hepatotoxicity associated with high-dose MCC950 protocols.

• [1] Scite.ai. Discovery of NP3-253, a Potent Brain Penetrant Inhibitor of the NLRP3 Inflammasome. Summary: IC50 8 nM, ED50 0.3 mg/kg in mouse peritonitis. View Source
• [2] IUPHAR/BPS Guide to Immunopharmacology. NP3-253 Ligand Page. Ligand ID: 13645. (References in vivo peritonitis and CNS neuroinflammation models). View Source
• [3] Coll RC, et al. A small-molecule inhibitor of the NLRP3 inflammasome. Nat Med. 2015;21(3):248-255. (MCC950 in vivo dosing and efficacy data). View Source

Physicochemical and Drug-Like Profile

NP3-253 (MW 380.42 g/mol, cLogP 3.84, TPSA 60.22 Ų, zero Lipinski violations) resides within favorable CNS drug-like chemical space [1]. This profile contrasts with the first-generation aryl sulfonylureas (e.g., MCC950 MW 449.5 g/mol, cLogP >5) that occupy a more lipophilic, higher molecular weight space associated with poor brain penetration and higher metabolic liability [2]. NP3-253's balanced polarity and lipophilicity facilitate BBB passive permeability while maintaining aqueous solubility suitable for in vivo formulation [1].

CNS Drug-Like Profile

Class-level inference

MW 380.4; cLogP 3.84; TPSA 60.22; 0 Lipinski violations. vs MCC950: MW 449.5, cLogP >5

Physicochemical profile may support brain exposure

Computational prediction

Evidence Dimension	Computational and experimental physicochemical profiling for CNS drug-likeness
Target Compound Data	MW 380.42; cLogP 3.84; TPSA 60.22 Ų; HBD 2; HBA 5; 0 Lipinski violations
Comparator Or Baseline	MCC950 (sulfonylurea class): MW 449.5; cLogP >5; higher TPSA; multiple HBD/HBA
Quantified Difference	NP3-253: MW 69 Da lower, cLogP 1.16+ units lower, TPSA optimized for CNS penetration vs. sulfonylurea class
Conditions	IUPHAR ligand physicochemical property database; calculated via CDK

Why This Matters

For CNS tool compound procurement, physicochemical properties directly predict brain exposure, formulation ease, and experimental reproducibility; NP3-253's profile reduces the risk of solubility-limited absorption or poor CNS distribution common with historically available NLRP3 inhibitors.

• [1] IUPHAR/BPS Guide to Immunopharmacology. NP3-253 Ligand Page. Physicochemical properties: MW 380.41, cLogP 3.84, TPSA 60.22. View Source
• [2] Harrison D. Brain Penetrant NLRP3 Inhibitors: The Discovery of a Panacea? J Med Chem. 2024;67(23):20776-20779. (Contrasts sulfonylurea physicochemical limitations with pyridazine phenol advantages). View Source

NP3-253 Application Scenarios

Neuroinflammatory Disease Modeling

NP3-253 is the commercially available NLRP3 inhibitor of choice for studies requiring CNS target engagement. Its validated brain penetration, CSF IL-1β reduction, and established CNS PK/PD relationship [1] enable researchers to probe NLRP3 biology in microglia and other CNS-resident immune cells without the confound of poor BBB permeability that limits MCC950 and other first-generation inhibitors [2].

Dual Peripheral and CNS Inflammation Studies

For experiments that demand simultaneous assessment of peripheral and central NLRP3 activity—such as sepsis-associated encephalopathy or systemic inflammation effects on brain function—NP3-253 offers the unique advantage of fully blocking peritoneal IL-1β at 10 mg/kg i.p. while also reducing CSF IL-1β in neuroinflammatory models [1]. No other commercially available NLRP3 inhibitor has demonstrated this dual-compartment pharmacodynamic validation.

High-Throughput Cellular Screening

With an IC50 of 0.5 nM in THP-1 cells and confirmed inactivity against NF-κB signaling (TNF-α >100 μM), NLRC4, and pyrin inflammasomes (>33 μM) [1], NP3-253 is the preferred tool for high-throughput screens where compound concentration minimization and unambiguous mechanistic interpretation are essential. The well-characterized off-target profile across 29 pharmacology targets at 10 μM [1] further reduces the risk of false-positive hits.

Preclinical Pharmacodynamic Biomarker Studies

NP3-253's established PK/PD relationships in both periphery and CNS [1] make it an ideal reference compound for benchmarking novel NLRP3 inhibitors in neuroinflammation. Its ability to reduce CSF IL-1β provides a clinically translatable biomarker endpoint, enabling direct pharmacodynamic comparisons that are not possible with non-brain-penetrant comparators such as MCC950 [2].

Application

Selection Property

Validation Focus

Neuroinflammatory disease modeling

Brain-penetrant tool compound for CNS NLRP3 studies

CSF IL-1β reduction in neuroinflammation models

Dual peripheral and CNS inflammation studies

Validated peripheral and central PK/PD relationship

Peritoneal and CSF IL-1β suppression endpoints

High-throughput cellular screening

Sub-nanomolar potency and pathway selectivity

NLRP3-selective IL-1β inhibition in THP-1 cells

Preclinical pharmacodynamic biomarker studies

Reference compound with CNS PD biomarker context

CSF IL-1β as pharmacodynamic endpoint in research models

• [1] Mackay A, et al. Discovery of NP3-253, a Potent Brain Penetrant Inhibitor of the NLRP3 Inflammasome. J Med Chem. 2024;67(23):20780-20798. (Primary source for all NP3-253 evidence: potency, selectivity, brain penetration, in vivo PK/PD). View Source
• [2] Harrison D. Brain Penetrant NLRP3 Inhibitors: The Discovery of a Panacea? J Med Chem. 2024;67(23):20776-20779. (Contrasts NP3-253 with first-generation sulfonylurea NLRP3 inhibitors). View Source